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Compound of Interest

Compound Name: 6-Bromo-2-tetralone

Cat. No.: B1270756

Essential Safety and Handling Guide for 6-
Bromo-2-tetralone

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 6-
Bromo-2-tetralone (CAS No: 4133-35-1), a key intermediate in various research and
development applications. Adherence to these protocols is essential for ensuring laboratory

safety and procedural accuracy.

Hazard Identification and Personal Protective
Equipment (PPE)

6-Bromo-2-tetralone is classified as a hazardous substance, causing skin irritation, serious
eye irritation, and potential respiratory irritation.[1][2][3] Appropriate personal protective
equipment is mandatory to minimize exposure risks.

Table 1: Personal Protective Equipment (PPE) for Handling 6-Bromo-2-tetralone
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Protection Type Recommended Equipment  Standard

Tightly fitting safety goggles EN 166 (EU) or NIOSH (US)

Eye/Face Protection o7 i
with side-shields. approved.[1][4]

Chemical-impermeable gloves
(inspect before use) and EU Directive 89/686/EEC and

fire/flame resistant, impervious  EN 374 compliant gloves.

Skin Protection

clothing.

] ) Use respirators and
A full-face respirator is
) o components tested and
) ) necessary if exposure limits ]
Respiratory Protection S approved under appropriate
are exceeded or irritation is
government standards such as

experienced.
NIOSH (US) or CEN (EU).

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for the safe handling of 6-Bromo-2-tetralone from
receipt to disposal, ensuring a controlled and safe laboratory environment.

1. Preparation and Engineering Controls:

» Work in a well-ventilated area, preferably within a chemical fume hood.
o Ensure safety showers and eyewash stations are readily accessible.

e Remove all sources of ignition from the handling area.

2. Donning Personal Protective Equipment (PPE):

o Before handling, put on all required PPE as detailed in Table 1.

3. Handling the Compound:

e Avoid the formation of dust.

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.
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e Prevent contact with skin and eyes.

e Use spark-proof tools and explosion-proof equipment.

4., Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.

» Store locked up.

o For long-term storage, keep at -20°C for up to one month or -80°C for up to six months.
5. Emergency Procedures:

 In case of skin contact: Immediately wash with plenty of water. If skin irritation occurs, get
medical help.

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.

« If inhaled: Remove the person to fresh air and keep comfortable for breathing. Get medical
help if you feel unwell.

« If swallowed: Rinse mouth. Do NOT induce vomiting. Call a doctor if you feel unwell.

Disposal Plan

Proper disposal of 6-Bromo-2-tetralone and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

Table 2: Disposal Guidelines for 6-Bromo-2-tetralone
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Waste Type

Disposal Method

Unused/Surplus Material

Dispose of contents/container to an appropriate
treatment and disposal facility in accordance
with applicable laws and regulations. Contact a

licensed professional waste disposal service.

Contaminated PPE

Dispose of as unused product.

Empty Containers

Keep product and empty container away from
heat and sources of ignition. Dispose of in the

same manner as the chemical.

Experimental Workflow Diagram

The following diagram illustrates the logical flow for the safe handling of 6-Bromo-2-tetralone

in a laboratory setting.
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Caption: Workflow for the safe handling of 6-Bromo-2-tetralone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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